2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester

• Molecular Formula: C15H17N3O5S2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: ethyl 2-[2-[(4-acetamidophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H17N3O5S2/c1-3-23-14(20)8-12-9-24-15(17-12)18-25(21,22)13-6-4-11(5-7-13)16-10(2)19/h4-7,9H,3,8H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: VISGQGQJQWSXHJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C

Description

2-[2-[(4-acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester is a sulfonamide.

Scientific Research Applications

Chemical Synthesis and Modifications

• The synthesis of related compounds to 2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester involves various chemical processes. For instance, a similar compound, (2-methyl-propane-2-sulfonylimino) acetic acid ethyl ester, was synthesized from tert-butylsulfonamide, thionyl chloride, and ethyl glyoxylate, and used in allylation reactions (Schleusner et al., 2004).
• Another related study involved the acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid to form 2-acetyl(arylsulfonyl)amino derivatives (Dovlatyan et al., 2004).

Application in Dye Synthesis

• Ethyl 2-acetamido-3-cyano-5-carbethoxy thiophene-4-acetic acid ester, a compound closely related to the one , was used in the synthesis of novel styryl dyes. These dyes showed promising fluorescence in solution and dyeing properties on polyester (Rangnekar & Sabnis, 2007).

Development of Pharmaceutical Compounds

• A study on the synthesis of N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids involved hydrolytic transformations of similar compounds, leading to the production of N-arylsulfonyl-2-[4-carboxymethyloxy(or sulfanyl)phenyl]-2-aminoacetic acids. These compounds have potential pharmaceutical applications (Rudyakova et al., 2006).

Antimicrobial and Antitumor Activities

• Some derivatives of similar compounds, such as 2‐(2‐Cyano‐acetylamino)‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐3‐carboxylic acid ethyl ester, were synthesized and evaluated for antioxidant and antitumor activities. These studies suggest potential applications in developing new therapeutic agents (Gouda & Abu‐Hashem, 2011).

Electrochemical and Polymer Studies

• Conducting polymers of related compounds, such as octanoic acid 2-thiophen-3-yl-ethyl ester, were synthesized and their electrochromic properties studied. These studies have implications for materials science and electronics (Sacan et al., 2006).

Synthesis routes and methods

Procedure details

The title compound was prepared from ethyl 2-amino-4-thiazolylacetate and 4-acetamidobenzenesulfonyl chloride as described in the synthetic METHOD B to give a white solid (5.6 mg) with purity >90%. LCMS (pos) m/z 384.2.